Cas no 1904012-13-0 (N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide)

• Product Name: N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide
• CAS No: 1904012-13-0
• MF: C₁₉H₁₄N₄OS
• MW: 346.405662059784
• CID: 6039874
• PubChem ID: 92120809
• Update Time: 2025-06-11

N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide
• AKOS025382261
• N-([2,3'-bipyridin]-3-ylmethyl)benzo[d]thiazole-6-carboxamide
• 1904012-13-0
• N-({[2,3'-bipyridine]-3-yl}methyl)-1,3-benzothiazole-6-carboxamide
• N-[(2-pyridin-3-ylpyridin-3-yl)methyl]-1,3-benzothiazole-6-carboxamide
• F6514-9423

• Inchi： 1S/C19H14N4OS/c24-19(13-5-6-16-17(9-13)25-12-23-16)22-11-15-4-2-8-21-18(15)14-3-1-7-20-10-14/h1-10,12H,11H2,(H,22,24)
• InChI Key： WKYGYNCYGRGPRE-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(NCC1=CC=CN=C1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 346.08883226g/mol
• Monoisotopic Mass: 346.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96Ų

Additional information on N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide

Recent Advances in the Study of N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide (CAS: 1904012-13-0)

The compound N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide (CAS: 1904012-13-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide as a promising scaffold for drug development. The compound's unique structural features, including the bipyridine and benzothiazole moieties, contribute to its ability to interact with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, making it a candidate for further preclinical evaluation.

One of the key advancements in the study of this compound is the optimization of its synthetic route. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis of N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide, which facilitates its availability for further biological testing. The synthetic approach involves a multi-step process that ensures high purity and reproducibility, addressing previous challenges in its production.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific molecular targets. For instance, it has shown potent inhibitory activity against protein kinases implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases. These findings are supported by robust pharmacokinetic and pharmacodynamic data, which underscore its therapeutic potential.

Despite these promising results, challenges remain in the development of N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide as a clinical candidate. Issues such as metabolic stability and off-target effects need to be addressed through further structural optimization. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-({2,3'-bipyridine-3-yl}methyl)-1,3-benzothiazole-6-carboxamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activity and synthetic accessibility position it as a valuable tool for both basic research and therapeutic development. Future studies will likely focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies.